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Compound of Interest

Compound Name:
4-Bromo-3-oxo-n-

phenylbutanamide

Cat. No.: B072104 Get Quote

Technical Guide: 4-Bromoacetoacetanilide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromoacetoacetanilide, a key

intermediate in organic synthesis. It covers the molecule's structural and physical properties, a

detailed experimental protocol for its synthesis, and a logical workflow diagram.

Molecular Structure and Identification
It is crucial to distinguish between two similarly named compounds:

4-Bromoacetoacetanilide (4-Bromo-3-oxo-N-phenylbutanamide): This compound, with

CAS number 1205-74-9, features a bromine atom on the acetoacetyl group. Its chemical

formula is C10H10BrNO2.[1][2]

4'-Bromoacetanilide (N-(4-bromophenyl)acetamide): This isomer, with CAS number 103-88-

8, has a bromine atom attached to the phenyl ring. Its chemical formula is C8H8BrNO.[3][4]

[5]

This guide focuses on 4-bromoacetoacetanilide.

Molecular Structure:
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(Structure inferred from the name "4-Bromo-3-oxo-N-phenylbutanamide")

Physicochemical Properties
The quantitative data for 4-bromoacetoacetanilide and its common precursor, acetoacetanilide,

are summarized below for easy comparison.

Property 4-Bromoacetoacetanilide
Acetoacetanilide (for
comparison)

CAS Number 1205-74-9 102-01-2

Molecular Formula C10H10BrNO2[1][2] C10H11NO2

Molecular Weight 256.10 g/mol [1][2][6] 177.19 g/mol

Melting Point 130-132 °C[7] 84-86 °C

Boiling Point 437.3 °C at 760 mmHg[1] 296.5 °C at 760 mmHg

Density 1.544 g/cm³[1] 1.134 g/cm³

Appearance Crude solid product[7] White crystalline powder

Solubility
Soluble in alcohols, ethers,

and chloroform.[1]

Soluble in hot water, alcohol,

ether, chloroform, and

benzene.

Experimental Protocol: Synthesis of 4-
Bromoacetoacetanilide
The following protocol details a common method for the synthesis of 4-bromoacetoacetanilide

via the bromination of acetoacetanilide.[7] This process is a foundational reaction for producing

various pharmaceutical and chemical compounds.[8][9][10]

Materials:

Acetoacetanilide (4.0 g, 22.57 mmol)

Bromine (1.16 ml, 22.59 mmol)
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Glacial Acetic Acid (29 ml total)

Iodine (a small crystal)

Ethanol (for crystallization)

Ice-cold water

Equipment:

Reaction flask

Stirring apparatus

Dropping funnel

Filtration apparatus

Nitrogen atmosphere setup

Procedure:

Preparation of Reagents:

Prepare a solution of bromine by dissolving 1.16 ml of bromine in 17 ml of glacial acetic

acid containing a small crystal of iodine.

Prepare a solution of acetoacetanilide by dissolving 4.0 g in 12 ml of glacial acetic acid in

a reaction flask.

Bromination Reaction:

The reaction is conducted under a nitrogen atmosphere.

Slowly add the bromine solution to the acetoacetanilide solution over a period of 2.5 hours

at room temperature. Maintain the temperature by cooling with cold water as needed.

After the addition is complete, continue stirring the reaction mixture at room temperature

for an additional 3 hours.
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Isolation and Purification:

Pour the reaction mixture into 100 ml of ice-cold water.

Collect the crude solid product by filtration.

Recrystallize the crude product from ethanol to obtain pure 4-bromoacetoacetanilide.

Yield:

This protocol is reported to yield approximately 3.30 g of 4-bromoacetoacetanilide.[7]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 4-bromoacetoacetanilide.
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Synthesis of 4-Bromoacetoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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